Cas no 1267962-15-1 (3-(3-chloro-4-methoxyphenyl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(3-chloro-4-methoxyphenyl)-2,2-dimethylpropan-1-ol
• CAS No: 1267962-15-1
• MF: C₁₂H₁₇ClO₂
• MW: 228.715183019638
• CID: 6421000
• PubChem ID: 82115467
• Update Time: 2025-10-28

3-(3-chloro-4-methoxyphenyl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-methoxyphenyl)-2,2-dimethylpropan-1-ol
• 1267962-15-1
• EN300-1966078

• Inchi： 1S/C12H17ClO2/c1-12(2,8-14)7-9-4-5-11(15-3)10(13)6-9/h4-6,14H,7-8H2,1-3H3
• InChI Key： JSCPOGITJRUJHB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(C)(C)CO)OC

Computed Properties

• Exact Mass: 228.0917075g/mol
• Monoisotopic Mass: 228.0917075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(3-chloro-4-methoxyphenyl)-2,2-dimethylpropan-1-ol

Professional Introduction to 3-(3-chloro-4-methoxyphenyl)-2,2-dimethylpropan-1-ol (CAS No. 1267962-15-1)

3-(3-chloro-4-methoxyphenyl)-2,2-dimethylpropan-1-ol, chemically designated as CAS No. 1267962-15-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a chloro-substituted aromatic ring coupled with a methylated isobutyl side chain, has garnered attention due to its structural complexity and potential biological activity. The presence of both electron-withdrawing and electron-donating groups in its molecular framework makes it a versatile intermediate for the development of novel therapeutic agents.

The 3-(3-chloro-4-methoxyphenyl)-2,2-dimethylpropan-1-ol structure presents a unique combination of functional groups that can be exploited in various synthetic pathways. The chloro group at the para position relative to the methoxy group enhances electrophilic aromatic substitution reactions, making it a valuable precursor for constructing more complex heterocyclic systems. Additionally, the isobutyl side chain provides steric hindrance and potential lipophilicity, which can influence the compound's pharmacokinetic properties.

In recent years, there has been growing interest in the development of aromatic compounds with substituents that mimic natural products. The 3-chloro-4-methoxyphenyl moiety is particularly noteworthy, as it resembles structures found in several biologically active natural products. For instance, derivatives of this scaffold have been investigated for their potential antimicrobial and anti-inflammatory properties. The methylpropanol backbone further enhances the compound's solubility and bioavailability, making it an attractive candidate for drug design.

One of the most compelling aspects of 3-(3-chloro-4-methoxyphenyl)-2,2-dimethylpropan-1-ol is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop novel inhibitors targeting various biological pathways. For example, modifications of this compound have been explored in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The chloro group's reactivity allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more intricate molecular architectures.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse intermediates in drug discovery. The CAS No. 1267962-15-1 compound exemplifies how simple modifications can lead to significant changes in biological activity. Recent studies have demonstrated that subtle alterations in the aromatic ring or side chain can modulate binding affinity and selectivity towards specific targets. This flexibility makes it an invaluable asset in the pharmacophore optimization process.

Moreover, the synthesis of 3-(3-chloro-4-methoxyphenyl)-2,2-dimethylpropan-1-ol has been refined through modern catalytic methods, improving yield and purity. Transition metal-catalyzed reactions have played a pivotal role in streamlining its preparation, allowing for scalable production suitable for industrial applications. These advancements have not only facilitated academic research but also paved the way for commercial development of derivatives with enhanced therapeutic profiles.

The compound's potential extends beyond traditional pharmaceutical applications into agrochemicals and specialty chemicals. Its structural motifs are reminiscent of compounds known for their pesticidal and herbicidal properties. By incorporating additional functional groups or exploring different substitution patterns on the aromatic ring, researchers can tailor its properties for use in crop protection strategies.

In conclusion, 3-(3-chloro-4-methoxyphenyl)-2,2-dimethylpropan-1-ol (CAS No. 1267962-15-1) represents a fascinating example of how structural diversity can drive innovation in chemical biology and drug discovery. Its unique combination of functional groups and synthetic accessibility makes it a cornerstone in modern medicinal chemistry. As research continues to uncover new applications and methodologies for its utilization, this compound is poised to remain at the forefront of scientific exploration.